![molecular formula C16H11ClN2O3S B2609216 N-(4-chlorobenzo[d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide CAS No. 681167-02-2](/img/structure/B2609216.png)
N-(4-chlorobenzo[d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-chlorobenzo[d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide is a useful research compound. Its molecular formula is C16H11ClN2O3S and its molecular weight is 346.79. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial Activity
Research has demonstrated that derivatives of N-(4-chlorobenzo[d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide show significant antimicrobial properties. For instance, a study on microwave-assisted synthesis of related compounds found that some derivatives exhibited notable antibacterial and antifungal activities against a variety of bacterial strains (Raval, Naik, & Desai, 2012). Similarly, another investigation synthesized biphenyl benzothiazole-2-carboxamide derivatives and screened them for diuretic activity, with some showing promising results (Yar & Ansari, 2009).
Antibacterial Agents
A study focused on the design, synthesis, and QSAR studies of novel analogs based on the benzothiazole structure revealed a series of compounds that displayed potent antibacterial activity, particularly against Staphylococcus aureus and Bacillus subtilis, without showing cytotoxicity to mammalian cells (Palkar et al., 2017). This suggests potential for these compounds in developing new antibacterial agents.
Anti-inflammatory and Analgesic Agents
Compounds derived from or related to this compound have been studied for their potential anti-inflammatory and analgesic effects. One such study synthesized novel derivatives and evaluated them for cyclooxygenase inhibition, analgesic, and anti-inflammatory activities. The findings indicated that some derivatives had high inhibitory activity on COX-2 selectivity, alongside notable analgesic and anti-inflammatory activities, comparable to or better than standard drugs (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Synthesis and Characterization
In addition to biological activities, research has also focused on the synthesis and structural characterization of related compounds. One study elaborated on the synthesis, characterization, antimicrobial evaluation, and docking studies of tetrazol-thiophene carboxamides, demonstrating the methodological advancements in synthesizing these complex molecules (Talupur, Satheesh, & Chandrasekhar, 2021).
Potential Analgesic Activity
Another significant finding was the identification of high analgesic activity in certain derivatives within this chemical group, highlighting the potential for developing new analgesic drugs (Ukrainets, Petrushova, Dzyubenko, & Sim, 2014).
Properties
IUPAC Name |
N-(4-chloro-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11ClN2O3S/c17-9-4-3-7-13-14(9)18-16(23-13)19-15(20)12-8-21-10-5-1-2-6-11(10)22-12/h1-7,12H,8H2,(H,18,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BVMZJZBZHLFYBC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OC2=CC=CC=C2O1)C(=O)NC3=NC4=C(S3)C=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11ClN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.